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Compound of Interest

Compound Name:
Isobutyl 5-chloro-2,2-

dimethylvalerate

Cat. No.: B194615 Get Quote

Technical Guide: Isobutyl 5-chloro-2,2-
dimethylvalerate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Isobutyl 5-chloro-2,2-dimethylvalerate. The information is compiled from various chemical

data sources and is intended to support research and development activities.

Core Physical and Chemical Properties
Isobutyl 5-chloro-2,2-dimethylvalerate, with the CAS Number 109232-37-3, is a chlorinated

ester.[1] It is recognized as an intermediate in the synthesis of other organic molecules,

including pharmaceutical agents.[1][2] At room temperature, it typically presents as a colorless

to yellow-brown liquid.[1][3]

Quantitative Data Summary
The following table summarizes the key physical properties of Isobutyl 5-chloro-2,2-
dimethylvalerate.
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Property Value Units

Molecular Formula C11H21ClO2

Molecular Weight 220.74 g/mol

Boiling Point 266.4 °C at 760 mmHg

Density 0.979 g/cm³

Flash Point 115.1 °C

Vapor Pressure 0.00864 mmHg at 25°C

Refractive Index 1.441

[Sources:[2][3]]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Isobutyl 5-
chloro-2,2-dimethylvalerate are not readily available in the public domain. However, standard

analytical methods would be employed for their determination. For instance, boiling point

determination would typically be carried out using distillation under controlled pressure, while

density would be measured using a pycnometer or a digital density meter.

General Synthesis Protocol: Fischer Esterification
Isobutyl 5-chloro-2,2-dimethylvalerate can be synthesized via a Fischer esterification

reaction. This method involves the acid-catalyzed reaction of 5-chloro-2,2-dimethylvaleric acid

with isobutyl alcohol.[1]

Reaction:

5-chloro-2,2-dimethylvaleric acid + Isobutyl alcohol ⇌ Isobutyl 5-chloro-2,2-dimethylvalerate
+ Water

General Procedure:
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Reactant Mixture: 5-chloro-2,2-dimethylvaleric acid and an excess of isobutyl alcohol are

combined in a round-bottom flask.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid, is added to the mixture.[1]

Reflux: The reaction mixture is heated to reflux. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess

alcohol and the acid catalyst are typically removed by washing with an aqueous basic

solution (e.g., sodium bicarbonate solution) followed by water.

Extraction and Drying: The crude ester is extracted with a suitable organic solvent (e.g.,

diethyl ether or ethyl acetate). The organic layer is then dried over an anhydrous drying

agent (e.g., sodium sulfate or magnesium sulfate).

Purification: The solvent is removed under reduced pressure, and the resulting crude

Isobutyl 5-chloro-2,2-dimethylvalerate is purified by fractional distillation to yield the final

product.

Visualized Workflows and Relationships
Fischer Esterification Workflow
The following diagram illustrates the general workflow for the synthesis of Isobutyl 5-chloro-
2,2-dimethylvalerate via Fischer Esterification.
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Fischer Esterification Workflow
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Logical Relationship as a Chemical Intermediate
This diagram shows the role of Isobutyl 5-chloro-2,2-dimethylvalerate as a chemical

intermediate in the synthesis of more complex molecules.
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Role as a Chemical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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